Cas no 937-05-3 (cis-4-(tert-Butyl)Cyclohexanol)

• Product Name: cis-4-(tert-Butyl)Cyclohexanol
• CAS No: 937-05-3
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• MDL: MFCD00070476
• CID: 808128
• PubChem ID: 87564204
• Update Time: 2025-11-02

cis-4-(tert-Butyl)Cyclohexanol Chemical and Physical Properties

Names and Identifiers

• cis-4-tert-Butylcyclohexanol
• cis-4-(tert-Butyl)cyclohexanol
• Cyclohexanol,4-(1,1-dimethylethyl)-, cis-
• 4-{[(2-chloroethyl)(nitroso)carbamoyl](methyl)amino}cyclohexanecarboxylic acid
• 4-cis-tert-butylcyclohexanol
• cis-4-({[(2-chloroethyl)nitrosoamino]carbonyl}methylamino)cyclohexanecarboxylic acid
• cis-4-(1,1-dimethylethyl)cyclohexanol
• cis-4-tert-butylcyclohecanol
• N-Me-CCCNU
• N-Me-cis-Acid
• cis-1-tert-Butyl-4-cyclohexanol
• cis-4-tert-Butyl-1-cyclohexanol
• 4-tert-Butylcyclohexanol
• trans-4-tert-butylcyclohexanol
• 4-(tert-Butyl)cyclohexanol
• Cyclohexanol, 4-(1,1-dimethylethyl)-
• 4-tert-butylcyclohexan-1-ol
• Padaryl
• p-tert-Butylcyclohexanol
• trans-4-(tert-Butyl)cyclohexanol
• CYCLOHEXANOL, 4-tert-BUTYL-
• Cyclohexanol, 4-(1,1-dimethylethyl)-, cis-
• Cyclohexanol, 4-(1,1-dimethylethyl)-, trans-
• 4-t-Butylcyclohexanol
• 4-tert-Butyl cyclohexanol
• cis-4-t
• cis-4-(1,1-Dimethylethyl)cyclohexanol (ACI)
• Cyclohexanol, 4-tert-butyl-, cis- (8CI)
• cis-p-tert-Butylcyclohexanol
• cis-4-(tert-Butyl)Cyclohexanol

• MDL： MFCD00070476
• Inchi： 1S/C10H20O/c1-10(2,3)8-4-6-9(11)7-5-8/h8-9,11H,4-7H2,1-3H3/t8-,9+
• InChI Key： CCOQPGVQAWPUPE-DTORHVGOSA-N
• SMILES： C([C@@H]1CC[C@H](O)CC1)(C)(C)C

Computed Properties

• Exact Mass: 156.15100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2
• Surface Charge: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.920
• Melting Point: 80.0 to 84.0 deg-C
• Boiling Point: 214 ºC
• Flash Point: 105 ºC
• Refractive Index: 1.4583 (estimate)
• PSA: 20.23000
• LogP: 2.58360
• Solubility: Not determined

cis-4-(tert-Butyl)Cyclohexanol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on cis-4-(tert-Butyl)Cyclohexanol

Recent Advances in the Study of cis-4-(tert-Butyl)Cyclohexanol (CAS: 937-05-3) and Its Applications in Chemical Biology and Pharmaceutical Research

In recent years, cis-4-(tert-Butyl)Cyclohexanol (CAS: 937-05-3) has emerged as a compound of significant interest in the fields of chemical biology and pharmaceutical research. This cyclohexanol derivative, characterized by its tert-butyl substituent, has demonstrated promising potential in various applications, including drug synthesis, chiral resolution, and as a building block for more complex molecular architectures. The unique steric and electronic properties conferred by the tert-butyl group make this compound particularly valuable in the design of novel therapeutics and bioactive molecules.

A recent study published in the Journal of Medicinal Chemistry investigated the role of cis-4-(tert-Butyl)Cyclohexanol as a chiral auxiliary in the synthesis of enantiomerically pure pharmaceuticals. The researchers utilized this compound to facilitate the asymmetric synthesis of beta-blockers, a class of drugs widely used in cardiovascular diseases. The study reported a remarkable improvement in enantioselectivity, achieving up to 98% ee (enantiomeric excess) in certain reactions, highlighting the compound's utility in stereocontrolled synthesis.

Another significant development comes from the field of fragrance chemistry, where cis-4-(tert-Butyl)Cyclohexanol has been identified as a key intermediate in the production of musky odorants. Research conducted at the Swiss Federal Institute of Technology demonstrated that derivatives of this compound exhibit enhanced olfactory properties compared to traditional musks, with improved biodegradability profiles. This finding addresses growing environmental concerns associated with persistent organic pollutants in the fragrance industry.

In pharmaceutical applications, a 2023 study in Bioorganic & Medicinal Chemistry Letters explored the antimicrobial properties of cis-4-(tert-Butyl)Cyclohexanol derivatives. The research team synthesized a series of analogs and evaluated their activity against drug-resistant bacterial strains. Several compounds showed potent inhibition of Gram-positive pathogens, with MIC (minimum inhibitory concentration) values in the low micromolar range. Molecular docking studies suggested that these compounds interfere with bacterial cell wall biosynthesis, providing a potential new mechanism of action against antibiotic-resistant bacteria.

The compound's role in material science has also been investigated. A collaborative study between chemical engineers and materials scientists demonstrated that polymer matrices incorporating cis-4-(tert-Butyl)Cyclohexanol units exhibit enhanced thermal stability and mechanical properties. These findings, published in ACS Applied Materials & Interfaces, suggest potential applications in high-performance polymers for medical devices and drug delivery systems.

Recent advances in synthetic methodology have improved the accessibility of cis-4-(tert-Butyl)Cyclohexanol. A novel catalytic hydrogenation protocol developed at MIT allows for the efficient production of this compound from readily available starting materials, with excellent yield and purity. This technological breakthrough, detailed in a recent issue of Organic Process Research & Development, is expected to facilitate broader adoption of this valuable building block in both academic and industrial settings.

Looking forward, the unique structural features of cis-4-(tert-Butyl)Cyclohexanol continue to inspire innovative applications across multiple disciplines. Current research directions include its potential as a scaffold for PROTAC (proteolysis targeting chimera) development, investigations into its metabolic stability for drug design, and exploration of its supramolecular chemistry properties. As synthetic methods improve and our understanding of its interactions deepens, this compound is poised to play an increasingly important role in chemical biology and pharmaceutical innovation.